molecular formula C₁₂₀H₁₇₅F₃N₃₄O₃₇S B1574763 β-Melanocyte Stimulating Hormone (MSH), human TFA

β-Melanocyte Stimulating Hormone (MSH), human TFA

Cat. No. B1574763
M. Wt: 2774.94
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

β-Melanocyte Stimulating Hormone (MSH), human TFA, a 22-residue peptide, acts as an endogenous melanocortin-4 receptor (MC4-R) agonist.

Scientific Research Applications

Iodination and Biological Activity

Iodination of β-MSH results in a loss of biological activity, as shown in various assays such as the frog skin bioassay, melanoma adenylate cyclase assay, or melanoma tyrosinase assay. This inactivation is partly due to the oxidation of the methionine residue during the iodination process. Developing biologically active radioligands for receptor studies requires further modification of β-MSH or the iodination procedure (Heward et al., 1979).

Role in Pregnancy

β-MSH concentrations progressively increase throughout human pregnancy, reaching peak levels at term. Elevated β-MSH levels are also noted in cord blood, amniotic fluid, and lactating women. Its role, particularly its possible chorionic origin, and potential clinical applications remain to be fully understood (Ances & Pomerantz, 1974).

Melanocyte Stimulating Hormone Receptor

β-MSH has been studied in relation to melanocyte and melanoma cells which have receptors for MSH. The MSH receptor gene, isolated from human melanoma cells, shows characteristics of a G-protein-coupled receptor. This receptor specifically binds to melanotropic peptides like α-MSH, β-MSH, γ-MSH, and ACTH, but not to non-melanotropic peptide β-endorphin (Chhajlani & Wikberg, 1992).

Immunoreactivity in Melanomas

β-MSH is involved in the metastatic behavior of melanoma cells. Analysis of benign pigmented lesions and malignant melanomas revealed detectable α-MSH staining in some samples, suggesting the involvement of proopiomelanocortin (POMC)-derived peptides, including α-MSH, in melanoma progression (Nagahama et al., 1998).

Stimulation of Melanogenesis

β-MSH has been implicated in the regulation of human pigmentation. Its binding to the melanocortin receptor MC1R on human melanocytes stimulates both proliferation and melanogenesis. The effect of β-MSH on these processes correlates with its binding affinity to the MC1R, suggesting a specific role in regulating human pigmentation (Suzuki et al., 1996).

properties

Product Name

β-Melanocyte Stimulating Hormone (MSH), human TFA

Molecular Formula

C₁₂₀H₁₇₅F₃N₃₄O₃₇S

Molecular Weight

2774.94

synonym

Beta-MSH (1-22) (human) (TFA)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.